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Compound of Interest

Compound Name: 2,6-bis[methyl]-4-methylphenol

CAS No.: 148398-19-0

Cat. No.: B114708

Get Quote

Critical Identification & Chemical Verification
STOP AND VERIFY: The nomenclature "2,6-bis[methyl]-4-methylphenol" chemically

translates to 2,4,6-Trimethylphenol (also known as Mesitol).[1]

However, due to naming similarities, it is frequently confused with BHT (2,6-di-tert-butyl-4-

methylphenol).[1] These two compounds have different hazard profiles and waste

classifications. You must verify the CAS number on your reagent bottle before proceeding.
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Feature Target Compound (Mesitol) Common Confusion (BHT)

Chemical Name 2,4,6-Trimethylphenol
2,6-Di-tert-butyl-4-

methylphenol

CAS Number 527-60-6 128-37-0

Primary Hazard Corrosive (Skin/Eye Cat 1) Irritant / Aquatic Toxicity

Physical State Solid (Crystals/Needles) Solid (Crystals/Powder)

Disposal Class Class 8 (Corrosive)
Class 9 (Misc.[1] /

Environmentally Hazardous)

This guide is engineered specifically for 2,4,6-Trimethylphenol (CAS 527-60-6).[1] If you

possess BHT, standard organic solid waste protocols apply, but the corrosive precautions

below are excessive.

Hazard Characterization & Regulatory Classification
As a Senior Application Scientist, I emphasize that safe disposal begins with understanding the

mechanism of toxicity. Mesitol is an alkylphenol; unlike simple phenol, the methyl groups

increase lipophilicity, potentially enhancing skin penetration while retaining the caustic

properties of the phenolic hydroxyl group.

Waste Stream Classification
RCRA Status (USA): While not explicitly "U-Listed" (like Phenol U188), it typically triggers

Characteristic Waste Code D002 (Corrosive) if in solution with pH

2 or

12.5, or based on skin corrosion data.

DOT Shipping Name: Alkylphenols, solid, n.o.s.[1] (UN 2430).[2]

Aquatic Toxicity: Acute Category 2 / Chronic Category 2. Zero-discharge policy applies (No

sink disposal).

Incompatibility Matrix (Segregation is Critical)
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Phenolic compounds are reducing agents. Mixing them with strong oxidizers is a common

cause of laboratory fires.

Incompatible Class Consequence of Mixing Action

Oxidizers (e.g., Nitric Acid,

Peroxides)

Exothermic Reaction /

Explosion

Segregate into distinct

secondary containment.[1]

Bases (e.g., NaOH, Amines)
Heat generation (Exothermic

neutralization)

Do not mix in waste streams

unless part of a controlled

neutralization protocol.[1]

Acid Chlorides / Anhydrides
Vigorous reaction releasing

toxic fumes
Keep separate.[1]

Reactive Metals (Copper,

Brass)

Corrosion / Structural failure of

container

Use only compatible plastics

(HDPE, PP) or glass.[1]

Step-by-Step Disposal Protocol
A. Solid Waste (Crystals, Powder, Contaminated Wipes)

Primary Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk for corrosive solids.

Labeling: Must be labeled "Hazardous Waste - Solid Corrosive." List "2,4,6-Trimethylphenol"

explicitly.[3]

Debris: Contaminated gloves, weigh boats, and paper towels must be treated as hazardous

waste, not trash. The lipophilic nature of Mesitol allows it to leach from standard trash bags.

B. Liquid Waste (Stock Solutions, Reaction Mixtures)
Solvent Compatibility: Ensure the carrier solvent (e.g., Methanol, DMSO) is compatible with

the waste container.

pH Check: If the waste is an aqueous mixture, check pH. If pH < 2 or > 12, do not commingle

with neutral organic solvents without consulting your EHS officer, as this may violate waste

acceptance criteria for incinerators.
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No Drain Disposal: Under no circumstances should this enter the sewer system. It is toxic to

aquatic life and difficult for municipal water treatment to remove.

Visual Operational Workflow
The following diagram outlines the decision logic for disposing of 2,4,6-Trimethylphenol.
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Waste Generation:
2,4,6-Trimethylphenol

Determine Physical State

Solid Waste
(Pure substance, wipes, debris)

Liquid Waste
(Solutions, Reaction mix)

Containerize:
Wide-mouth HDPE Jar

(Avoid Metal)

Labeling:
'Hazardous Waste'

'Corrosive' (Class 8)
'Toxic to Aquatic Life'

Check Solvent Compatibility
& pH Level

CRITICAL: Segregate from
Oxidizers & Strong Acids

Temp Storage:
Secondary Containment

Cool, Dry, Ventilated

Schedule EHS Pickup
(Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of Mesitol waste streams.
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Emergency Contingency (Spill Procedures)
Scenario: You have spilled 5g of solid 2,4,6-Trimethylphenol on the benchtop.

Isolate: Alert nearby personnel. Mark the area.

PPE Upgrade: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is

generated, use a NIOSH-approved N95 or P100 respirator.

Containment: Do not dry sweep (generates dust). Cover the spill with a damp absorbent pad

or use a HEPA vacuum dedicated to hazardous materials.

Neutralization (Liquids): If a liquid solution is spilled, absorb with vermiculite or clay-based

absorbent.

Clean Up: Wipe the surface with a soap/water solution (phenols are soluble in alcohols, but

soapy water is safer for initial cleaning to avoid flammability risks).

Disposal: Place all cleanup materials into the Hazardous Waste Solid container.

Technical Data Summary
Property Value Operational Implication

Melting Point 70-73 °C
Solid at room temp; may melt if

stored near heat sources.[1]

Flash Point ~110 °C

Combustible.[1] Keep away

from Bunsen burners/hot

plates.

Water Solubility Low

Difficult to rinse off surfaces

with water alone; use

surfactant/soap.[1]

pKa ~10.6
Weakly acidic; reacts with

strong bases to form salts.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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